molecular formula C14H15N3O2S3 B6476546 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide CAS No. 2640835-47-6

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide

Cat. No.: B6476546
CAS No.: 2640835-47-6
M. Wt: 353.5 g/mol
InChI Key: SWSAWHGZNCVUFE-UHFFFAOYSA-N
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Description

The compound you mentioned seems to be a complex organic molecule that contains several distinct functional groups: a 2,2’-bithiophene group, an ethyl group, a methyl group, an imidazole group, and a sulfonamide group .


Synthesis Analysis

While specific synthesis methods for your compound are not available, 2,2’-bithiophene can be polymerized with other compounds to form new conjugated polymers . This process involves Stille coupling reactions .


Molecular Structure Analysis

The 2,2’-bithiophene component of your compound is an organic compound that is a colorless solid . It is the most common of the three isomers with the formula (C4H3S)2 .


Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on the specific arrangement and interactions of its functional groups. For 2,2’-bithiophene, it is a colorless solid and has a molar mass of 166.26 g/mol .

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide has a wide range of potential applications in scientific research. For example, this compound has been studied for its potential use as a photo- and electro-catalyst in photocatalytic and electrocatalytic reactions. This compound has also been studied for its potential use as a drug delivery agent, as a dye-sensitized solar cell material, and as an organic semiconductor. Additionally, this compound has been studied for its potential use as a corrosion inhibitor in metal-containing systems.

Advantages and Limitations for Lab Experiments

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide has several advantages for use in laboratory experiments. For example, it is relatively inexpensive and easy to synthesize, and it is highly soluble in organic solvents. Additionally, this compound is relatively stable and has a long shelf life. However, this compound is also limited by its low reactivity, which can make it difficult to use in certain reactions.

Future Directions

The potential applications of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide are vast, and there are many potential future directions for research. For example, further research could be done to investigate the potential of this compound as a drug delivery agent, a corrosion inhibitor, or a dye-sensitized solar cell material. Additionally, further research could be done to investigate the potential of this compound as a catalyst for organic reactions, or to investigate its potential as an antioxidant or anticancer agent. Finally, further research could be done to investigate the potential of this compound as a material for organic electronics.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Ullmann reaction, and the Stille reaction. In the Suzuki-Miyaura cross-coupling reaction, a boronic acid and an aryl halide are reacted in the presence of a palladium catalyst to produce this compound. In the Ullmann reaction, an aryl halide is reacted with a copper catalyst to produce this compound. In the Stille reaction, an organostannane is reacted with an aryl halide to produce this compound.

Properties

IUPAC Name

1-methyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]imidazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O2S3/c1-17-9-14(15-10-17)22(18,19)16-7-6-11-4-5-13(21-11)12-3-2-8-20-12/h2-5,8-10,16H,6-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWSAWHGZNCVUFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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